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Compound of Interest

Compound Name: ATTO 590

Cat. No.: B1261490 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the molar extinction coefficient of the

fluorescent dye ATTO 590, with a specific focus on its properties in Phosphate Buffered Saline

(PBS). This document is intended to serve as a comprehensive resource for researchers

utilizing ATTO 590 in applications such as single-molecule detection, high-resolution

microscopy, flow cytometry, and fluorescence in-situ hybridization (FISH).

Core Spectroscopic Properties of ATTO 590 in PBS
ATTO 590, a rhodamine-based fluorescent label, is characterized by its strong absorption, high

fluorescence quantum yield, and significant photostability.[1][2][3][4] The molar extinction

coefficient (ε) is a critical parameter for quantitative spectroscopic measurements, as it relates

the absorbance of a substance to its concentration according to the Beer-Lambert law.

The definitive spectroscopic properties of ATTO 590 in PBS at a pH of 7.4 are summarized

below.
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Parameter Value Unit

Molar Extinction Coefficient

(εmax)
120,000 M-1cm-1

Absorption Maximum (λabs) 594 nm

Fluorescence Maximum (λem) 624 nm

Quantum Yield (η) 80 %

Fluorescence Lifetime (τ) 3.7 ns

Data sourced from ATTO-TEC

GmbH datasheets, explicitly

stating measurements were

conducted in Phosphate

Buffered Saline (PBS), pH 7.4.

[5]

Experimental Protocol: Determination of Molar
Extinction Coefficient
The following is a generalized experimental protocol for the determination of the molar

extinction coefficient of a fluorescent dye such as ATTO 590 in PBS. This method is based on

standard spectrophotometric techniques.

1. Materials and Reagents:

ATTO 590, solid form (e.g., NHS ester or carboxylic acid)

Phosphate Buffered Saline (PBS), pH 7.4

High-purity solvent for stock solution (e.g., Dimethylsulfoxide, DMSO)

Spectrophotometer

Calibrated analytical balance
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Volumetric flasks and pipettes

Cuvettes with a 1 cm path length

2. Preparation of Stock Solution:

Accurately weigh a small amount of the ATTO 590 solid using an analytical balance.

Dissolve the dye in a minimal amount of a suitable organic solvent, such as DMSO, to create

a concentrated stock solution. The high solubility in an organic solvent ensures accurate

initial weighing and dissolution.

Record the exact mass and the final volume of the stock solution to calculate the precise

concentration.

3. Preparation of Dilution Series in PBS:

Perform a serial dilution of the concentrated stock solution with PBS (pH 7.4) to prepare a

series of solutions with decreasing concentrations.

The final concentrations should be chosen to yield absorbance values within the linear range

of the spectrophotometer, typically between 0.1 and 1.0 at the absorption maximum.

4. Spectrophotometric Measurement:

Using a spectrophotometer, measure the absorbance spectrum of each dilution in a 1 cm

path length cuvette.

Use PBS as the blank reference to zero the spectrophotometer.

Identify the wavelength of maximum absorbance (λmax) for ATTO 590, which should be

approximately 594 nm.[1][5]

Record the absorbance value at λmax for each concentration.

5. Calculation of the Molar Extinction Coefficient:

According to the Beer-Lambert law, A = εcl, where:
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A is the absorbance at λmax

ε is the molar extinction coefficient (M-1cm-1)

c is the molar concentration of the dye (M)

l is the path length of the cuvette (typically 1 cm)

Plot a graph of absorbance (A) at λmax versus concentration (c).

The data points should form a straight line passing through the origin.

The slope of this line is the molar extinction coefficient (ε).

Visualized Workflows
The following diagrams illustrate the key processes described in this guide.
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Experimental Workflow for Molar Extinction Coefficient Determination

Preparation

Measurement

Analysis

Weigh ATTO 590

Dissolve in DMSO (Stock Solution)

Serial Dilution in PBS

Blank with PBS

Measure Absorbance Spectrum

Record A_max at ~594 nm

Plot Absorbance vs. Concentration

Calculate Slope (ε)

Click to download full resolution via product page

Caption: Workflow for determining the molar extinction coefficient.
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Beer-Lambert Law Relationship

Absorbance (A)

Molar Extinction Coefficient (ε)

A = ε * c * l

Concentration (c) Path Length (l)
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Caption: The Beer-Lambert Law.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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